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Compound of Interest

Compound Name: 2-Amino-4-chloro-5-methylphenol

Cat. No.: B1266682

An In-depth Technical Guide to 2-Amino-4-chloro-5-methylphenol

This technical guide provides a comprehensive overview of 2-Amino-4-chloro-5-
methylphenol, a significant chemical intermediate. The information is tailored for researchers,
scientists, and professionals in drug development, covering its chemical identity, properties,
and applications.

Chemical Identity and Structure
IUPAC Name: 2-amino-4-chloro-5-methylphenol[1][2][3]
CAS Number: 53524-27-9[1][2][4][5]

Molecular Formula: C7HsCINO[1][2]

Structure:

The molecular structure consists of a phenol ring substituted with an amino group at position 2,
a chlorine atom at position 4, and a methyl group at position 5.

Synonyms:
e Phenol, 2-amino-4-chloro-5-methyl-[1][3][4]

e 4-Chlor-6-amino-m-kresol[1][3]
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e 6-Chlor-4-amino-3-oxy-toluol[1][3]
o 3-Methyl-4-chloro-6-aminophenol[3][4]
o EINECS 258-606-8[1][3][4]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Amino-4-chloro-5-
methylphenol.

Property Value Source
Molecular Weight 157.60 g/mol [1]
Monoisotopic Mass 157.0294416 Da [1]
Topological Polar Surface Area  46.3 A2 [1]
Canonical SMILES CC1=CC(=C(C=C1CI)N)O [1]

INChl=1S/C7H8CINO/c1-4-2-
InChl 7(10)6(9)3-5(4)8/h2- [112]
3,10H,9H2,1H3

QDGJHZNOQSIFAT-
InChl Key [1][2]
UHFFFAOYSA-N

Applications in Synthesis

2-Amino-4-chloro-5-methylphenol is a versatile intermediate in various chemical syntheses.
[3] Its reactive amino and hydroxyl groups on the substituted benzene ring make it a valuable
precursor for more complex molecules.[3]

A notable application is in the synthesis of dyes. For instance, it is a precursor in the production
of 2-amino-4-chloro-5-nitrophenol, another important compound in the manufacturing of dyes.
[3][6] The compound and its derivatives are also relevant in materials science, particularly in
the synthesis of Schiff base ligands. These ligands can form complexes with metal ions,
leading to materials with interesting catalytic or electronic properties.[3]
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Experimental Protocols

While specific, detailed experimental protocols are proprietary and vary by manufacturer, a
general synthetic approach for related aminophenols involves the reduction of a corresponding
nitrophenol. For example, the synthesis of 2-chloro-4-aminophenol can be achieved through
the reduction of 2-chloro-4-nitrophenol using a reducing agent like hydrazine hydrate in the
presence of a catalyst.[7] A similar pathway can be inferred for the synthesis of 2-Amino-4-
chloro-5-methylphenol.

General Synthesis Workflow:

The synthesis of 2-Amino-4-chloro-5-methylphenol can be conceptualized as a multi-step
process, often starting from a more basic raw material like m-cresol. The logical flow would
involve nitration, chlorination, and subsequent reduction of the nitro group.
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Synthesis Workflow

m-Cresol

HNOs / H2SOa4

4-Nitro-3-methylphenol

4-Chloro-5-methyl-2-nitrophenol

e.g., H2/Pd-C or Fe/HCI

2-Amino-4-chloro-5-methylphenol

Click to download full resolution via product page

A logical workflow for the synthesis of 2-Amino-4-chloro-5-methylphenol.
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Safety and Handling

2-Amino-4-chloro-5-methylphenol is classified as a substance that can cause skin and
serious eye irritation, and may cause respiratory irritation.[8][9]

Precautionary Measures:

o Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash skin thoroughly
after handling. Use only outdoors or in a well-ventilated area. Wear protective gloves,
protective clothing, eye protection, and face protection.[8]

o Storage: Store in a well-ventilated place and keep the container tightly closed.[3]
» Disposal: Dispose of contents and container to an approved waste disposal plant.[8]

In case of exposure, it is crucial to seek fresh air if inhaled, rinse eyes cautiously with water for
several minutes if in contact with eyes, and wash with plenty of soap and water if on skin.[10]
[11]

Logical Relationship in Chemical Derivatization

The structural features of 2-Amino-4-chloro-5-methylphenol allow for its use as a building
block in creating a variety of derivatives. The amino and hydroxyl groups are key reaction sites
for further chemical modifications.
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Chemical Derivatization Pathways

2-Amino-4-chloro-5-methylphenol
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Potential derivatization pathways for 2-Amino-4-chloro-5-methylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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